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Compound of Interest

Compound Name: (S,S)-BMS-984923

CAS No.: 1375752-78-5

Cat. No.: B3321712

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry and related

pharmacological aspects of BMS-984923, a novel therapeutic agent under investigation for

neurodegenerative diseases.

Core Compound Information
BMS-984923, also known as ALX-001, is a potent and selective silent allosteric modulator

(SAM) of the metabotropic glutamate receptor 5 (mGluR5).[1][2] Its chemical formula is

C₂₂H₁₅ClN₂O₂. The specific stereoisomer with therapeutic activity is (4R,5R)-5-(2-

chlorophenyl)-4-(5-(phenylethynyl)pyridin-3-yl)oxazolidin-2-one. This defined stereochemistry is

crucial for its biological function.

Data Presentation
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Property Value Reference

IUPAC Name

(4R,5R)-5-(2-chlorophenyl)-4-

(5-(phenylethynyl)pyridin-3-

yl)oxazolidin-2-one

MedKoo

Molecular Formula C₂₂H₁₅ClN₂O₂ [1]

Molecular Weight 374.82 g/mol [1]

Binding Affinity (Ki) 0.6 nM (for mGluR5) [2]

Receptor Occupancy IC₅₀ 33.9 ng/mL [3]

Receptor Occupancy IC₈₀ 135.7 ng/mL [3]

Table 2: Preclinical Pharmacokinetic Parameters of
BMS-984923 (in mice)

Parameter Value Reference

Oral Bioavailability Good [4]

Blood-Brain Barrier

Penetration
Penetrant [4]

Half-life ~3 hours [1]

Plasma Concentration
> 2 µM at 10 hours (at 7.5 or

15 mg/kg oral dose)
[4]

Brain Concentration

Nearly as high as plasma

concentration (at 3 hours post

7.5 mg/kg oral dose)

[4]

Table 3: Overview of Clinical Trials for BMS-984923
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Phase Condition(s)
Doses
Investigated

Status (as of
late 2025)

Reference

Phase 1

Healthy Older

Adults &

Alzheimer's

Disease

Single ascending

doses up to 200

mg; Multiple

ascending doses

of 50, 100, and

150 mg twice

daily

Ongoing [1][5]

Phase 1
Parkinson's

Disease

50 mg and 100

mg twice daily for

28 days

Ongoing [5]

Experimental Protocols
Stereoselective Synthesis of (4R,5R)-BMS-984923
The stereoselective synthesis of BMS-984923 has been reported by Huang et al. (2016) in

Bioorganic & Medicinal Chemistry Letters. While the full experimental details from the primary

literature are not publicly available within the scope of this search, the general approach for the

synthesis of chiral oxazolidinones often involves the use of chiral auxiliaries or stereoselective

reactions. A plausible synthetic route, based on common organic chemistry principles for this

class of compounds, would likely involve a multi-step process culminating in the formation of

the oxazolidinone ring with the desired stereochemistry.

Reference for Detailed Synthesis:

Huang, H., Degnan, A. P., Balakrishnan, A., Easton, A., Gulianello, M., Huang, Y., ... &

Macor, J. E. (2016). Oxazolidinone-based allosteric modulators of mGluR5: Defining

molecular switches to create a pharmacological tool box. Bioorganic & Medicinal Chemistry

Letters, 26(17), 4165-4169.[2]

Stereochemical Purity Analysis
The determination of the enantiomeric and diastereomeric purity of BMS-984923 is critical for

its development as a therapeutic agent. While a specific analytical method for BMS-984923 is
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not detailed in the provided search results, chiral High-Performance Liquid Chromatography

(HPLC) is a standard and effective technique for the separation and quantification of

stereoisomers of oxazolidinone derivatives.

General Protocol for Chiral HPLC Analysis of Oxazolidinone Compounds:

Instrumentation: A standard HPLC system equipped with a UV detector.

Chiral Stationary Phase (CSP): A polysaccharide-based chiral column (e.g., Chiralcel® OD-

H, Chiralpak® AD-H) is often effective for the separation of oxazolidinone enantiomers.

Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol

(e.g., isopropanol or ethanol) is typically used. The exact ratio is optimized to achieve the

best separation. For basic compounds, a small amount of an amine modifier (e.g.,

diethylamine) may be added, while for acidic compounds, an acidic modifier (e.g.,

trifluoroacetic acid) may be used.

Flow Rate: Typically in the range of 0.5-1.5 mL/min.

Detection: UV detection at a wavelength where the compound has significant absorbance.

Quantification: The enantiomeric excess (e.e.) is determined by comparing the peak areas of

the two enantiomers.

Mandatory Visualization
Signaling Pathway of BMS-984923 in Alzheimer's
Disease
BMS-984923 acts by selectively disrupting the pathological signaling cascade initiated by

amyloid-beta oligomers (Aβo) without affecting the normal physiological signaling of glutamate

at the mGluR5 receptor.[1] The binding of Aβo to the cellular prion protein (PrPᶜ) forms a

complex that then interacts with mGluR5, leading to the activation of downstream kinases such

as Fyn and Pyk2, and ultimately resulting in synaptic dysfunction and loss.[6] BMS-984923

binds to mGluR5 and prevents this pathological interaction.
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Caption: Pathological vs. Physiological Signaling at mGluR5.

Experimental Workflow for Stereochemical Analysis
A typical workflow for the analysis of the stereochemical purity of a chiral pharmaceutical

compound like BMS-984923 involves sample preparation followed by chiral HPLC analysis.
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Caption: Chiral HPLC Analysis Workflow.
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Conclusion
The stereochemistry of BMS-984923 is a critical determinant of its therapeutic activity as a

silent allosteric modulator of mGluR5. The (4R,5R) configuration is essential for its ability to

selectively block the pathological signaling cascade initiated by amyloid-beta oligomers while

preserving normal glutamate signaling. This technical guide provides a consolidated resource

for researchers and drug development professionals, summarizing the key quantitative data,

outlining the experimental approaches for its synthesis and analysis, and visualizing its

mechanism of action. Further research into the stereoselective synthesis and detailed

analytical methodologies will be crucial for the continued development of this promising

therapeutic candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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